![molecular formula C12H12N2O B4007874 [4-(4-aminopyridin-2-yl)phenyl]methanol](/img/structure/B4007874.png)
[4-(4-aminopyridin-2-yl)phenyl]methanol
Overview
Description
[4-(4-aminopyridin-2-yl)phenyl]methanol is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 200.094963011 g/mol and the complexity rating of the compound is 190. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis Techniques and Applications
The synthesis of related compounds like (4S-phenylpyrrolidin-2R-yl)methanol and 2S-methyl-4S-phenylpyrrolidine showcases advanced techniques in organic chemistry. These compounds are synthesized via the double reduction of cyclic sulfonamide precursors, which were prepared through a stereoselective intramolecular Heck reaction. This method represents an efficient way to construct molecules where the aryl sulfonyl moiety acts both as an N-protecting group and as an aryl donor, indicating the compound's potential in creating structurally complex molecules for various applications (Evans, 2007).
Catalyst Development
2-Acyl-4-aminopyridines have been used as catalysts for the hydroxyl-directed methanolysis of alpha-hydroxy esters. This indicates the potential of [4-(4-aminopyridin-2-yl)phenyl]methanol and related compounds in facilitating selective chemical transformations, enhancing selectivity and efficiency in organic synthesis (Sammakia & Hurley, 2000).
Material Science and Chemistry
The study of methanol's impact on lipid dynamics, as investigated through 1,2-dimyristoyl-sn-glycero-3-phosphocholine transfer and flip-flop kinetics, suggests that related compounds could influence the structure-function relationship associated with bilayer composition. This research has implications for biomembrane and proteolipid studies, potentially impacting the development of new materials or solvents (Nguyen et al., 2019).
Chemical Reactions and Mechanisms
The catalysis of tandem aza-Piancatelli rearrangement/Michael reaction for the synthesis of benzo[b][1,4]thiazine and oxazine derivatives from furan-2-yl(phenyl)methanol derivatives demonstrates the versatility of related compounds in facilitating complex chemical reactions. This method offers good yields, high selectivity, and faster reaction times, showcasing the potential for this compound in advanced synthesis techniques (Reddy et al., 2012).
Advanced Chemical Synthesis
The development of Cu(II)-Phen Complex with 2-Amino-4-Methylpyridine highlights the role of this compound related compounds in forming novel complexes. Characterized by FTIR and supported by melting point data, these complexes show potential applications in catalysis and material science, further expanding the scope of scientific research applications (Novianti & Hansongnern, 2017).
Properties
IUPAC Name |
[4-(4-aminopyridin-2-yl)phenyl]methanol | |
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InChI |
InChI=1S/C12H12N2O/c13-11-5-6-14-12(7-11)10-3-1-9(8-15)2-4-10/h1-7,15H,8H2,(H2,13,14) | |
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InChI Key |
AVLKFEQKNPYPDU-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=CC=C1CO)C2=NC=CC(=C2)N | |
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Molecular Formula |
C12H12N2O | |
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Molecular Weight |
200.24 g/mol | |
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Retrosynthesis Analysis
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